Cas no 1354705-01-3 ((4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid)

• Product Name: (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid
• CAS No: 1354705-01-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5217953
• Update Time: 2026-03-06

(4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid
• 2-(4-Ethynyl-3-methyl-1H-pyrazol-1-yl)acetic acid
• (4-ethynyl-3-methyl-1{H}-pyrazol-1-yl)acetic acid

• Inchi： 1S/C8H8N2O2/c1-3-7-4-10(5-8(11)12)9-6(7)2/h1,4H,5H2,2H3,(H,11,12)
• InChI Key： RTCCQZUKZLSVIN-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=C(C#C)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid

Introduction to (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid (CAS No. 1354705-01-3)

(4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid (CAS No. 1354705-01-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Ethynyl-3-methylpyrazole-1-acetic acid, is characterized by its unique structural features, which include an ethynyl group and a pyrazole ring. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The pyrazole ring, a five-membered heterocyclic aromatic compound, is a common scaffold in drug discovery due to its ability to modulate a wide range of biological targets. The presence of the ethynyl group adds further complexity and reactivity, making (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid an attractive candidate for the development of novel pharmaceutical agents.

Recent studies have highlighted the potential of (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid could be a valuable starting point for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory properties, (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid has been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that certain derivatives of this compound exhibit significant activity against a range of viral pathogens, including influenza and herpes simplex viruses. This broad-spectrum antiviral activity makes (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid a promising lead compound for the development of new antiviral therapies.

The synthetic accessibility of (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established chemical routes, such as the Huisgen cycloaddition reaction and subsequent functional group manipulations. This ease of synthesis allows for efficient production and modification, facilitating the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

In terms of biological activity, (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid has been shown to interact with several important biological targets. For example, it has been reported to bind to G protein-coupled receptors (GPCRs), which are key players in many physiological processes and are often targeted by drugs for various therapeutic indications. The ability of this compound to modulate GPCR activity suggests potential applications in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

Beyond its direct biological effects, (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid has also been explored for its use as a building block in click chemistry reactions. Click chemistry is a powerful tool in chemical synthesis that allows for the rapid and efficient construction of complex molecules through highly selective reactions. The presence of the ethynyl group in (4-Ethynyl-3-methyl-pyrazol-1-yl)-acetic acid makes it an ideal substrate for copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in bioconjugation and materials science.

The safety profile of (4-Ethynyl-3-methyl-pyrazol-1-y\-l)-acetic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects.

In conclusion, (4-Ethynyl-3-methyl-pyrazol\-1-y\-l)-acetic acid (CAS No. 1354705\-01\-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its broad-spectrum biological activity and synthetic accessibility, make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and potential uses, (4-Ethynyl\-3\-methyl\-pyrazol\-1\-y\-l)\(-a\)cetic acid is poised to play a significant role in advancing our understanding and treatment of various diseases.